Cas no 793695-17-7 ((1S)-1-(3,5-dichloropyridin-2-yl)ethan-1-amine)

• Product Name: (1S)-1-(3,5-dichloropyridin-2-yl)ethan-1-amine
• CAS No: 793695-17-7
• MF: C₇H₈Cl₂N₂
• MW: 191.057819366455
• MDL: MFCD11008066
• CID: 5580676
• PubChem ID: 78961208
• Update Time: 2025-06-10

(1S)-1-(3,5-dichloropyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3,5-DICHLORO(2-PYRIDYL))ETHYLAMINE
• 2-Pyridinemethanamine, 3,5-dichloro-α-methyl-, (αS)-
• (S)-1-(3,5-Dichloropyridin-2-yl)ethan-1-amine
• (alphaS)-3,5-Dichloro-alpha-methyl-2-pyridinemethanamine
• (1S)-1-(3,5-dichloropyridin-2-yl)ethan-1-amine
• (S)-1-(3,5-Dichloro-2-pyridyl)ethanamine
• SCHEMBL16044116
• CS-0305932
• N14923
• DTXSID701237093
• AKOS017405716
• EN300-1981753
• 793695-17-7

• MDL： MFCD11008066
• Inchi： 1S/C7H8Cl2N2/c1-4(10)7-6(9)2-5(8)3-11-7/h2-4H,10H2,1H3/t4-/m0/s1
• InChI Key： IEIMANXIFJWWFP-BYPYZUCNSA-N
• SMILES： ClC1=CC(=CN=C1[C@H](C)N)Cl

Computed Properties

• Exact Mass: 190.0064537g/mol
• Monoisotopic Mass: 190.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• Boiling Point: 245.5±35.0 °C(Predicted)
• pka: 8.23±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on (1S)-1-(3,5-dichloropyridin-2-yl)ethan-1-amine

In-Depth Analysis of (1S)-1-(3,5-dichloropyridin-2-yl)ethan-1-amine (CAS No. 793695-17-7): Properties, Applications, and Industry Relevance

The compound (1S)-1-(3,5-dichloropyridin-2-yl)ethan-1-amine (CAS No. 793695-17-7) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its molecular structure, featuring a 3,5-dichloropyridine backbone and an ethylamine side chain, makes it a versatile intermediate for synthesizing biologically active molecules. The (1S)-stereochemistry further enhances its selectivity in drug discovery, aligning with the growing demand for enantiopure compounds in modern therapeutics.

Recent trends in AI-driven drug discovery and green chemistry have spotlighted compounds like 793695-17-7. Researchers are increasingly exploring its role in catalysis and asymmetric synthesis, addressing common search queries such as "chiral building blocks for pharmaceuticals" or "sustainable synthesis of pyridine derivatives." The compound’s lipophilicity and hydrogen-bonding capacity also make it a candidate for optimizing drug bioavailability, a hot topic in medicinal chemistry forums.

From an industrial perspective, (1S)-1-(3,5-dichloropyridin-2-yl)ethan-1-amine is gaining traction due to its compatibility with flow chemistry and continuous manufacturing processes. These methods reduce waste and energy consumption, resonating with the ESG (Environmental, Social, and Governance) goals of many corporations. Analytical techniques like HPLC chiral separation and X-ray crystallography are frequently employed to validate its purity and configuration, topics often searched by quality control professionals.

In agrochemical applications, the 3,5-dichloropyridine moiety of this compound has been linked to pesticide efficacy, particularly in formulations targeting resistant pests. This aligns with global searches for "next-generation crop protection agents" and "low-toxicity agrochemicals." Regulatory bodies emphasize the need for detailed toxicological profiles and environmental impact studies, which are critical for compounds like CAS 793695-17-7.

The synthesis of (1S)-1-(3,5-dichloropyridin-2-yl)ethan-1-amine often involves enzymatic resolution or transition-metal catalysis, both areas of intense academic interest. Patent databases reveal its inclusion in IP-protected routes for antiviral and antifungal drugs, answering frequent queries about "novel amine derivatives in patents." Its scalability and cost-efficiency further enhance its commercial viability.

As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s electron-withdrawing chlorine atoms and stereocenter offer rich opportunities for molecular optimization. Online discussions frequently highlight its potential in central nervous system (CNS) drug design, a trending niche in neuroscience research.

In summary, 793695-17-7 exemplifies the intersection of chiral chemistry, industrial innovation, and sustainable practices. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—ensure its relevance in evolving scientific and industrial landscapes, making it a compound worthy of continued exploration.